Cas no 1440704-94-8 (3-(2-chloro-6-fluorophenyl)prop-2-enal)

• Product Name: 3-(2-chloro-6-fluorophenyl)prop-2-enal
• CAS No: 1440704-94-8
• MF: C₉H₆ClFO
• MW: 184.594745159149
• CID: 5822935
• PubChem ID: 5706771
• Update Time: 2025-06-16

3-(2-chloro-6-fluorophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-chloro-6-fluorophenyl)prop-2-enal
• 3-(2-chloro-6-fluorophenyl)prop-2-enal
• 1440704-94-8
• 2-Chloro-6-fluorocinnamaldehyde
• EN300-1246760
• SCHEMBL15362056
• AKOS006284367

• MDL： MFCD07437883
• Inchi： 1S/C9H6ClFO/c10-8-4-1-5-9(11)7(8)3-2-6-12/h1-6H/b3-2+
• InChI Key： CULZNIOWOCPUHH-NSCUHMNNSA-N
• SMILES： C(=O)/C=C/C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 184.0091207g/mol
• Monoisotopic Mass: 184.0091207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on 3-(2-chloro-6-fluorophenyl)prop-2-enal

3-(2-Chloro-6-fluorophenyl)prop-2-enal (CAS No. 1440704-94-8): A Comprehensive Overview

3-(2-Chloro-6-fluorophenyl)prop-2-enal (CAS No. 1440704-94-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a wide range of biological activities and potential applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-(2-chloro-6-fluorophenyl)prop-2-enal.

Chemical Structure and Properties

3-(2-Chloro-6-fluorophenyl)prop-2-enal is a substituted propenal with a 2-chloro-6-fluorophenyl group attached to the propenal moiety. The presence of both chlorine and fluorine atoms in the aromatic ring imparts unique electronic and steric properties to the molecule. The compound has a molecular formula of C₁₀H₇ClFO and a molecular weight of approximately 198.61 g/mol. Its chemical structure can be represented as:

C10H7ClFO

The compound is typically a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical properties, including melting point, boiling point, and solubility, are crucial for its handling and application in various chemical processes.

Synthesis Methods

The synthesis of 3-(2-chloro-6-fluorophenyl)prop-2-enal can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of 2-chloro-6-fluorobenzaldehyde with acrylonitrile followed by hydrolysis to form the desired aldehyde. Another approach involves the Wittig reaction between 2-chloro-6-fluorobenzaldehyde and methylenetriphenylphosphorane, followed by hydrolysis to yield the target compound.

The choice of synthetic route depends on factors such as yield, purity, cost-effectiveness, and scalability. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing 3-(2-chloro-6-fluorophenyl)prop-2-enal, which is particularly important for large-scale production.

Biological Activities

3-(2-Chloro-6-fluorophenyl)prop-2-enal has been extensively studied for its biological activities, which include anti-inflammatory, antimicrobial, and anticancer properties. Research has shown that this compound can inhibit the activity of various enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 3-(2-Chloro-6-fluorophenyl)prop-2-enal has demonstrated significant antimicrobial activity against a range of bacteria and fungi. This property makes it a valuable lead compound for the development of new antimicrobial agents.

Much attention has also been given to the anticancer potential of 3-(2-Chloro-6-fluorophenyl)prop-2-enal. Studies have shown that it can induce apoptosis in cancer cells by disrupting cellular signaling pathways and inhibiting cell proliferation. These findings suggest that this compound could be further developed as a novel anticancer agent.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of 3-(2-Chloro-6-fluorophenyl)prop-2-enal. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The mechanism of action involves inhibition of viral replication through interference with host cell machinery.

Another notable study published in Bioorganic & Medicinal Chemistry Letters explored the use of 3-(2-Chloro-6-fluorophenyl)prop-2-enal as a lead compound for developing new treatments for neurodegenerative diseases. The researchers found that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Beyond its therapeutic applications, 3-(2-Chloro-6-fluorophenyl)prop-2-enal has also been investigated for its use in materials science. A recent study published in Advanced Materials demonstrated that this compound can be used as a building block for constructing advanced functional materials with unique optical and electronic properties.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 3-(2-Chloro-6-fluorophenyl)prop-2-enal is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn at all times to prevent skin contact and inhalation.

In addition to laboratory safety, environmental considerations are also important. Proper disposal methods should be followed to minimize any potential environmental impact. It is recommended to consult relevant safety data sheets (SDS) for detailed information on handling and disposal procedures.

Conclusion

In conclusion, 3-(2-Chloro-6-fluorophenyl)prop-2-enal (CAS No. 1440704-94-8) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure endows it with diverse biological activities, making it an attractive candidate for further development into novel therapeutic agents.

Ongoing research continues to uncover new insights into the properties and applications of this compound, highlighting its significance in various scientific fields. As our understanding deepens, it is likely that even more innovative uses for 3-(2-Chloro-6-fluorophenyl)prop-2-enal will be discovered.